Cas no 2591344-30-6 (JH-X-119-01 hydrochloride)

• Product Name: JH-X-119-01 hydrochloride
• CAS No: 2591344-30-6
• MF: C₂₅H₂₁ClN₆O₃
• MW: 488.9256
• CID: 5013636
• PubChem ID: 131704491
• Update Time: 2025-05-20

JH-X-119-01 hydrochloride Chemical and Physical Properties

Names and Identifiers

• JH-X-119-01 hydrochloride
• N-[4-[[3-(prop-2-enoylamino)benzoyl]amino]phenyl]-6-(1H-pyrazol-5-yl)pyridine-2-carboxamide;hydrochloride
• JH-X-119-01 (hydrochloride)
• G16121
• 2591344-30-6
• MS-29095
• HY-103017
• EX-A5245A
• AKOS040757888
• CS-7638

• Inchi： 1S/C25H20N6O3.ClH/c1-2-23(32)27-19-6-3-5-16(15-19)24(33)28-17-9-11-18(12-10-17)29-25(34)22-8-4-7-20(30-22)21-13-14-26-31-21;/h2-15H,1H2,(H,26,31)(H,27,32)(H,28,33)(H,29,34);1H
• InChI Key： BUFHXMGSECIZAM-UHFFFAOYSA-N
• SMILES： Cl[H].O=C(C1C([H])=C([H])C([H])=C(C=1[H])N([H])C(C([H])=C([H])[H])=O)N([H])C1C([H])=C([H])C(=C([H])C=1[H])N([H])C(C1=C([H])C([H])=C([H])C(C2=C([H])C([H])=NN2[H])=N1)=O

Computed Properties

• Exact Mass: 488.1363662g/mol
• Monoisotopic Mass: 488.1363662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 738
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129

Additional information on JH-X-119-01 hydrochloride

Research Brief on JH-X-119-01 Hydrochloride (CAS: 2591344-30-6): A Promising Compound in Chemical Biology and Medicine

In recent years, the compound JH-X-119-01 hydrochloride (CAS: 2591344-30-6) has emerged as a focal point in chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, preclinical efficacy, and future directions for development.

JH-X-119-01 hydrochloride is a small-molecule inhibitor designed to target specific signaling pathways implicated in cancer and inflammatory diseases. Recent studies have elucidated its high binding affinity to key protein kinases, particularly those involved in aberrant cell proliferation and immune dysregulation. Structural analyses reveal that the hydrochloride salt form enhances the compound's solubility and bioavailability, making it a viable candidate for further drug development.

Preclinical studies utilizing in vitro and in vivo models have demonstrated the compound's efficacy in suppressing tumor growth and modulating inflammatory responses. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that JH-X-119-01 hydrochloride exhibited potent inhibitory effects on cancer cell lines with minimal off-target toxicity. These findings underscore its potential as a selective therapeutic agent.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of JH-X-119-01 hydrochloride. Current research efforts are focused on improving its metabolic stability and reducing potential drug-drug interactions. Collaborative initiatives between academic institutions and pharmaceutical companies aim to advance this compound into clinical trials within the next two years.

In conclusion, JH-X-119-01 hydrochloride represents a significant advancement in targeted therapy development. Its unique chemical properties and robust preclinical data position it as a compound of high interest for researchers and clinicians alike. Continued investigation into its therapeutic potential will be critical for translating these findings into clinical applications.